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An In-Depth Technical Guide to N,N-Bis(3-aminopropyl)methylamine in Polymer Chemistry

Introduction
N,N-Bis(3-aminopropyl)methylamine, commonly referred to by its acronym BAPMA or the

synonym 3,3'-Diamino-N-methyldipropylamine, is a versatile aliphatic amine that serves as a

critical building block and crosslinking agent in the field of polymer chemistry.[1] Identified by its

CAS Number 105-83-9, this compound's unique molecular architecture, which features two

primary amine groups and a central tertiary amine, imparts a trifunctionality that is highly

sought after for creating complex, high-performance polymer systems. Its utility spans a wide

range of applications, from curing epoxy resins to synthesizing advanced dendritic polymers

and chelating agents.[2] This guide provides a comprehensive technical overview of BAPMA,

detailing its core properties, reactivity, key applications, and practical experimental protocols for

researchers and industry professionals.

Core Molecular Attributes and Physicochemical
Properties
The structure of BAPMA is the foundation of its chemical utility. It consists of a central

methylamino group linked to two propyl chains, each terminated by a primary amine. This

arrangement provides three distinct nitrogen sites for chemical reactions.
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Caption: Molecular Structure of N,N-Bis(3-aminopropyl)methylamine.

The key physicochemical properties of BAPMA are summarized in the table below, providing

essential data for its handling and use in formulations.

Property Value References

CAS Number 105-83-9 [1]

Molecular Formula C₇H₁₉N₃ [1][3][4]

Molecular Weight 145.25 g/mol [1][3][4]

Appearance Colorless to light yellow liquid [5]

Boiling Point 110-112 °C at 6 mmHg [6][7]

Density ~0.901 g/mL at 25 °C [6][7]

Refractive Index n20/D ~1.4725 [6][7]

Water Solubility Completely miscible [5]

Amine Hydrogen Equivalent

Weight (AHEW)
~36.31 g/eq

The Chemistry of a Trifunctional Amine: Reactivity
Explained
The versatility of BAPMA originates from the distinct reactivity of its nitrogen atoms.

Understanding these roles is crucial for designing and controlling polymerization reactions.

Primary Amines (-NH₂): The two terminal primary amines are the most reactive sites for most

applications. Each contains two active hydrogen atoms that can readily participate in

nucleophilic addition reactions with epoxides or condensation reactions with carboxylic acids

and isocyanates.[8] These groups are the primary drivers of chain extension and

crosslinking.

Tertiary Amine (-N(CH₃)-): The central tertiary amine lacks active hydrogens and therefore

does not directly react with epoxides or isocyanates to form polymer linkages.[8] However, it
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serves two critical functions:

Branching Point: It provides a built-in, stable branch point in the polymer backbone, which

is essential for creating non-linear architectures like dendrimers and hyperbranched

polymers.[9]

Catalytic Center: Tertiary amines are known to catalyze the ring-opening polymerization of

epoxides, which can accelerate curing, especially at elevated temperatures.[8][10]
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Caption: Functional roles of the amine groups in BAPMA.

Key Applications in Polymer Science
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BAPMA's unique structure makes it a valuable component in several areas of polymer

synthesis.

Epoxy Resin Curing Agent
The most prominent application of BAPMA is as a curing agent, or hardener, for epoxy resins.

The curing process transforms the liquid resin into a rigid, three-dimensional thermoset polymer

with high mechanical strength and thermal stability.[10][11]

Mechanism of Action: The reaction proceeds via a nucleophilic attack where the active

hydrogen of a primary amine opens an epoxide ring, forming a secondary amine and a

hydroxyl group. This newly formed secondary amine still has an active hydrogen and can react

with a second epoxide ring.[8][10] With four active hydrogens per molecule, BAPMA can create

a dense, robust cross-linked network. This high functionality results in polymers with excellent

chemical resistance, durability, and adhesion, making them ideal for high-performance

coatings, adhesives, electrical potting compounds, and fiber-reinforced composites.

BAPMA (R-NH₂) +Epoxy Resin

Step 1: Primary Amine Attack

Active Hydrogen on R-NH₂ attacks epoxide ring

Forms Secondary Amine (R-NH-R') and Hydroxyl Group (-OH)

Step 2: Secondary Amine Attack

Active Hydrogen on R-NH-R' attacks another epoxide ring

Forms Tertiary Amine and another -OH group

Cross-linked Polymer Network

High Strength Thermal Stability Chemical Resistance

Click to download full resolution via product page

Caption: Reaction mechanism for epoxy curing with an amine hardener.

Monomer for Polyamides and Polyurethanes
As a diamine, BAPMA serves as a building block for other important polymer families. It can be

reacted with:

Diacids or their derivatives: This polycondensation reaction forms polyamides, where the

branching introduced by BAPMA's tertiary amine can disrupt chain packing, leading to

polymers with increased flexibility and toughness.

Diisocyanates: This reaction produces polyureas. BAPMA is also used to prepare cationic

stabilized polyurethane dispersions.[12]
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These polymers find use in elastomers, adhesives, and engineering plastics where durability

and chemical resistance are required.

Core/Branching Unit in Dendrimer Synthesis
Dendrimers are highly branched, monodisperse macromolecules with a well-defined, spherical

structure.[9][13] Polyamidoamine (PAMAM) dendrimers are among the most studied and were

the first to be commercialized.[13] BAPMA's trifunctional nature makes it an excellent candidate

to act as a branching unit in the synthesis of these complex architectures.[9]

The most common synthetic route is the divergent method, which builds the dendrimer

outwards from a core molecule in a series of repetitive steps or "generations."[14][15] Each

two-step sequence typically involves:

Michael Addition: The primary amine surface reacts with an acrylate ester (e.g., methyl

acrylate), resulting in an ester-terminated, half-generation dendrimer.[14][15]

Amidation: The new ester groups are reacted with an excess of a diamine (e.g.,

ethylenediamine), converting the surface back to a primary amine-terminated, full-generation

dendrimer with double the number of surface groups.[14][15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b7799188
https://en.wikipedia.org/wiki/Poly(amidoamine)
https://en.wikipedia.org/wiki/Poly(amidoamine)
https://www.benchchem.com/product/b7799188
https://archivepp.com/storage/files/article/8a6a14ae-4590-4ec7-bfe0-587b1449e4ea-UgJJ2QcjxqPq90en/archiveapp-vol13-iss4-1-6-1313.pdf
https://www.researchgate.net/figure/Divergent-synthesis-of-ammonia-core-PAMAM-dendrimers-via-the-iterative-two-reaction_fig3_333445746
https://archivepp.com/storage/files/article/8a6a14ae-4590-4ec7-bfe0-587b1449e4ea-UgJJ2QcjxqPq90en/archiveapp-vol13-iss4-1-6-1313.pdf
https://www.researchgate.net/figure/Divergent-synthesis-of-ammonia-core-PAMAM-dendrimers-via-the-iterative-two-reaction_fig3_333445746
https://archivepp.com/storage/files/article/8a6a14ae-4590-4ec7-bfe0-587b1449e4ea-UgJJ2QcjxqPq90en/archiveapp-vol13-iss4-1-6-1313.pdf
https://www.researchgate.net/figure/Divergent-synthesis-of-ammonia-core-PAMAM-dendrimers-via-the-iterative-two-reaction_fig3_333445746
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Amine-Terminated Core
(e.g., BAPMA)

Step 1: Michael Addition
(with Methyl Acrylate)

Ester-Terminated
Half-Generation (G0.5)

Step 2: Amidation
(with Ethylenediamine)

Amine-Terminated
Full-Generation (G1.0)

Repeat for Higher Generations

Click to download full resolution via product page

Caption: Divergent synthesis workflow for PAMAM dendrimers.

Field-Proven Protocol: Stoichiometric Curing of a
Bisphenol A Epoxy Resin
This protocol describes a standard laboratory procedure for curing a common epoxy resin

using BAPMA, emphasizing the critical importance of stoichiometry for achieving optimal

properties.

Causality Behind Experimental Choices: The ratio of amine hardener to epoxy resin is the most

critical parameter in a formulation.[8] This ratio is determined by the number of reactive amine
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hydrogens and the number of epoxy groups. An off-ratio mix will result in an incompletely cured

polymer with poor mechanical properties, reduced chemical resistance, and a lower glass

transition temperature. The stoichiometric amount is calculated using the Amine Hydrogen

Equivalent Weight (AHEW) of the curative and the Epoxy Equivalent Weight (EEW) of the

resin.

Protocol

Objective: To prepare a fully cured, high-performance thermoset polymer from diglycidyl

ether of bisphenol A (DGEBA) resin and BAPMA hardener.

Materials & Equipment:

Diglycidyl ether of bisphenol A (DGEBA) resin (e.g., EEW = 185 g/eq)

N,N-Bis(3-aminopropyl)methylamine (BAPMA) (AHEW = 145.25 g/mol / 4 active H =

36.31 g/eq)

Disposable mixing cup and stirring rod

Electronic balance (0.01 g resolution)

Vacuum desiccator (for degassing)

Curing oven

Step 1: Stoichiometric Calculation

The required amount of amine hardener, expressed as Parts per Hundred Resin (PHR), is

calculated with the following formula:[8]

PHR = (AHEW / EEW) × 100
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For this example:

PHR = (36.31 g/eq / 185 g/eq) × 100 ≈ 19.6 PHR

This means 19.6 grams of BAPMA are required for every 100 grams of DGEBA resin.

Step 2: Compounding

Place the mixing cup on the electronic balance and tare it.

Accurately weigh 100.00 g of the DGEBA resin into the cup.

Based on the calculation, accurately add 19.60 g of BAPMA to the resin.

Thoroughly mix the two components with the stirring rod for 3-5 minutes. Scrape the sides

and bottom of the cup to ensure a homogeneous mixture. The mixture will generate some

heat (exotherm).

Step 3: Degassing

Place the mixing cup inside a vacuum desiccator.

Apply vacuum to remove any air bubbles incorporated during mixing. Bubbles will rise and

burst.

Once bubbling subsides, slowly release the vacuum.

Step 4: Curing

Pour the mixed, degassed epoxy into a mold or onto the desired substrate.

Allow the mixture to cure at ambient temperature (25 °C) for 24 hours. During this time, it

will gel and harden.
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For optimal properties, perform a post-cure by placing the hardened epoxy in an oven at

80-100 °C for 2-4 hours. This completes the crosslinking reaction.

Step 5: Self-Validation and Characterization

Visual Inspection: The final product should be a rigid, transparent, amber-colored solid

with no tackiness.

Hardness Test: Measure the Shore D hardness. A fully cured system should yield a high

value (typically >80D).

Thermal Analysis: Use Differential Scanning Calorimetry (DSC) to determine the glass

transition temperature (Tg). A sharp, high Tg confirms a high degree of cure.

Safety, Handling, and Storage
BAPMA is a hazardous chemical and requires strict safety protocols.

Primary Hazards:

Corrosive: Causes severe skin burns and eye damage.[1][16]

Toxic: Toxic if inhaled or in contact with skin.[1][6]

Harmful: Harmful if swallowed.[1]

Personal Protective Equipment (PPE):

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene).[17]

Eye/Face Protection: Use tightly fitting safety goggles and a face shield.[16][17]

Skin and Body Protection: Wear a lab coat or chemical-resistant apron.

Respiratory Protection: Use in a well-ventilated area or with a respirator equipped with an

appropriate filter for organic vapors/amines.[17]

Storage:
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Store in a tightly sealed container in a cool, dry, dark place.[18]

Keep under an inert atmosphere (e.g., nitrogen) to prevent degradation from atmospheric

moisture and carbon dioxide.[3][18]

Conclusion
N,N-Bis(3-aminopropyl)methylamine is a foundational molecule in modern polymer science.

Its trifunctional nature, combining two reactive primary amines with a stable tertiary amine

branching point, provides formulators with a powerful tool to design materials with superior

performance characteristics. From creating robust epoxy thermosets to building intricate

dendritic architectures, BAPMA's predictable reactivity and versatility ensure its continued

importance in the development of advanced polymers for a multitude of industrial and research

applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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